Cas no 51230-17-2 (Ethane,2-bromo-2-chloro-1,1,1-trifluoro-, (2R)-)

Ethane,2-bromo-2-chloro-1,1,1-trifluoro-, (2R)- structure
51230-17-2 structure
Product Name:Ethane,2-bromo-2-chloro-1,1,1-trifluoro-, (2R)-
CAS No:51230-17-2
MF:C2HBrClF3
MW:197.381549596786
CID:378828
PubChem ID:445258
Update Time:2025-04-19

Ethane,2-bromo-2-chloro-1,1,1-trifluoro-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Ethane,2-bromo-2-chloro-1,1,1-trifluoro-, (2R)-
    • d-Halothane
    • (+)-Halothane
    • (R)-(+)-Halothane
    • (R)-Halothane
    • Ethane,2-bromo-2-chloro-1,1,1-trifluoro-, (R)-
    • 2jst
    • BCQZXOMGPXTTIC-SFOWXEAESA-N
    • HLT
    • SCHEMBL443681
    • Q27104711
    • r-halothane
    • NS00070419
    • DTXSID40199240
    • BIDD:GT0045
    • Ethane, 2-bromo-2-chloro-1,1,1-trifluoro-, (R)-
    • (2R)-2-bromo-2-chloro-1,1,1-trifluoroethane
    • CHEBI:49646
    • (R)-2-Bromo-2-chloro-1,1,1-trifluoroethane
    • 51230-17-2
    • Inchi: 1S/C2HBrClF3/c3-1(4)2(5,6)7/h1H/t1-/m0/s1
    • InChI Key: BCQZXOMGPXTTIC-SFOWXEAESA-N
    • SMILES: Br[C@H](C(F)(F)F)Cl

Computed Properties

  • Exact Mass: 195.89022g/mol
  • Monoisotopic Mass: 195.89022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 60.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų
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